Cas no 61612-37-1 (methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate)

• Product Name: methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
• CAS No: 61612-37-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 954797
• PubChem ID: 262805
• Update Time: 2025-04-19

methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
• Methyl-dl-cis-pinolat
• NSC-96759
• methyl [3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
• NSC96759
• 61612-37-1
• DTXSID00294462

• Inchi： 1S/C11H20O3/c1-7(12)9-5-8(11(9,2)3)6-10(13)14-4/h7-9,12H,5-6H2,1-4H3
• InChI Key： GSVUFVWRQICAFU-UHFFFAOYSA-N
• SMILES： OC(C)C1CC(CC(=O)OC)C1(C)C

Computed Properties

• Exact Mass: 200.14100
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 255.5°C at 760 mmHg
• Flash Point: 95.1°C
• Refractive Index: 1.454
• PSA: 46.53000
• LogP: 1.59260